Cas no 180476-36-2 (3-Tridecylhexadecanoic Acid)

• Product Name: 3-Tridecylhexadecanoic Acid
• CAS No: 180476-36-2
• MF: C₂₉H₅₈O₂
• MW: 438.769629955292
• CID: 113463
• PubChem ID: 15298646
• Update Time: 2025-04-18

3-Tridecylhexadecanoic Acid Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid,3-tridecyl-
• 3-TRIDECYLHEXADECANOIC ACID
• Hexadecanoic acid, 3-tridecyl-
• DTXSID00571124
• 180476-36-2
• SCHEMBL2307250
• starbld0002686
• 3-Tridecylhexadecanoic Acid

• Inchi： 1S/C29H58O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-28(27-29(30)31)26-24-22-20-18-16-14-12-10-8-6-4-2/h28H,3-27H2,1-2H3,(H,30,31)
• InChI Key： NVVMUWWSJZPFJE-UHFFFAOYSA-N
• SMILES： OC(CC(CCCCCCCCCCCCC)CCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 438.44394
• Monoisotopic Mass: 438.44368109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 26
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 545.2±18.0 °C at 760 mmHg
• Flash Point: 309.8±9.6 °C
• PSA: 37.3
• Vapor Pressure: 0.0±3.1 mmHg at 25°C

3-Tridecylhexadecanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids